2-(4-Bromomethyl-phenyl)-5-phenyl-oxazole
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Description
2-(4-Bromomethyl-phenyl)propionic acid is a propionic acid derivative . It’s a key intermediate for the synthesis of loxoprofen, a nonsteroidal anti-inflammatory drug .
Synthesis Analysis
A new method for synthesizing 2-(4-bromomethyl phenyl) propionic acid has been developed . This method is characterized by being low in comprehensive cost, relatively simple in operation, high in yield and high in product purity, and is suitable for industrial production .
Molecular Structure Analysis
The molecular formula of 2-(4-Bromomethyl-phenyl)propionic acid is C10H11BrO2 .
Physical and Chemical Properties Analysis
The melting point of 2-(4-Bromomethyl-phenyl)propionic acid is 126-130 °C (lit.) and its boiling point is estimated to be 148°C . The density is estimated to be 1.4557 (rough estimate) and the refractive index is estimated to be 1.5220 .
Safety and Hazards
Future Directions
Properties
CAS No. |
49822-48-2 |
---|---|
Molecular Formula |
C16H12BrNO |
Molecular Weight |
314.18 g/mol |
IUPAC Name |
2-[4-(bromomethyl)phenyl]-5-phenyl-1,3-oxazole |
InChI |
InChI=1S/C16H12BrNO/c17-10-12-6-8-14(9-7-12)16-18-11-15(19-16)13-4-2-1-3-5-13/h1-9,11H,10H2 |
InChI Key |
VRIQTDYXGAHRLV-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)C2=CN=C(O2)C3=CC=C(C=C3)CBr |
Canonical SMILES |
C1=CC=C(C=C1)C2=CN=C(O2)C3=CC=C(C=C3)CBr |
Origin of Product |
United States |
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